Cas no 1088-08-0 (2',4',6'-Trihydroxydihydrochalcone)

• Product Name: 2',4',6'-Trihydroxydihydrochalcone
• CAS No: 1088-08-0
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 117414
• PubChem ID: 1226045
• Update Time: 2025-11-06

2',4',6'-Trihydroxydihydrochalcone Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,3-phenyl-1-(2,4,6-trihydroxyphenyl)-
• 2'',4'',6''-TRIHYDROXYDIHYDROCHALCONE
• 3-cyclohexa-2,4-dien-1-yl-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
• 2',4',6'-Trihydroxydihydrochalcone
• 2',4',6'-trihydroxydihydrochlacone
• 2',4',6'-Trihydroxyhydrochalcone
• 3-phenyl-1-(2,4,6-trihydroxyphenyl)-1-propanone
• 3-phenyl-1-(2,4,6-trihydroxy-phenyl)-propan-1-one
• AG-D-25427
• CTK4A6198
• pinocembrin dihydrochalcone
• Propiophenone,2',4'
• schoepfin C
• SureCN2493332
• cid_1226045
• 1088-08-0
• F92822
• MLS000863605
• MEGxp0_001770
• ACon1_000587
• CHEMBL503375
• NCGC00168937-01
• 3-phenyl-1-[2,4,6-tris(oxidanyl)phenyl]propan-1-one
• Oprea1_342811
• CS-0256555
• SCHEMBL455029
• 3-phenyl-1-(2,4,6-trihydroxyphenyl)propan-1-one
• 1-Propanone, 3-phenyl-1-(2,4,6-trihydroxyphenyl)-
• HMS2270P21
• BDBM93618
• QWQGMMRHTWIOGH-UHFFFAOYSA-N
• SMR000440736
• BRD-K37233286-001-01-2
• Z2065694361
• EN300-6496632
• CHEBI:181117
• AKOS040736356
• REGID_for_CID_1226045
• 3-phenylpropanoyl-phloroglucinol
• LMPK12120510
• AF-213/30142003

• Inchi： 1S/C15H14O4/c16-11-8-13(18)15(14(19)9-11)12(17)7-6-10-4-2-1-3-5-10/h1-5,8-9,16,18-19H,6-7H2
• InChI Key： QWQGMMRHTWIOGH-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC(=CC=1O)O)O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 258.08922
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 77.8Ų
• Surface Charge: 0
• Tautomer Count: 55
• XLogP3: 3.3

Experimental Properties

• Color/Form: Colourless prismatic crystal
• PSA: 77.76
• LogP: 2.67460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones

Additional information on 2',4',6'-Trihydroxydihydrochalcone

Exploring the Properties and Applications of 2',4',6'-Trihydroxydihydrochalcone (CAS No. 1088-08-0)

2',4',6'-Trihydroxydihydrochalcone (CAS No. 1088-08-0) is a naturally occurring flavonoid derivative that has garnered significant attention in recent years due to its potential health benefits and applications in various industries. This compound, often referred to as a dihydrochalcone derivative, is characterized by its unique molecular structure, which includes three hydroxyl groups positioned at the 2', 4', and 6' positions of the aromatic ring. Its chemical formula and structural features make it a subject of interest in fields such as nutraceuticals, cosmetics, and pharmaceutical research.

In the context of modern health trends, 2',4',6'-Trihydroxydihydrochalcone is often associated with antioxidant properties and anti-inflammatory effects, which are highly sought after in the wellness industry. Consumers and researchers alike are increasingly searching for natural compounds that can support skin health, metabolic function, and overall cellular protection. This compound’s ability to scavenge free radicals and modulate oxidative stress pathways has made it a popular topic in discussions about anti-aging and dermatological applications.

From a biochemical perspective, 2',4',6'-Trihydroxydihydrochalcone exhibits a strong affinity for binding to certain enzymes and receptors involved in inflammatory responses. This has led to its exploration as a potential ingredient in functional foods and dietary supplements. Recent studies have also highlighted its role in supporting gut health, a topic that has gained traction due to the growing awareness of the gut-brain axis and microbiome balance. As more people search for natural alternatives to synthetic additives, this compound stands out as a promising candidate.

In the cosmetic industry, 2',4',6'-Trihydroxydihydrochalcone is valued for its tyrosinase inhibitory activity, which can help reduce hyperpigmentation and promote even skin tone. This aligns with the rising demand for brightening agents and natural skincare solutions. Brands are increasingly incorporating such ingredients into their formulations to cater to consumers who prioritize clean beauty and sustainable sourcing.

Another area of interest is the compound’s potential role in metabolic health. With obesity and diabetes becoming global concerns, researchers are investigating how 2',4',6'-Trihydroxydihydrochalcone may influence glucose metabolism and lipid regulation. Preliminary findings suggest it could aid in weight management and blood sugar control, making it a relevant topic for those searching for natural metabolic support.

The versatility of 2',4',6'-Trihydroxydihydrochalcone extends to its use in food preservation. Its antimicrobial properties make it a potential natural preservative, addressing the demand for clean-label ingredients in the food industry. As consumers become more conscious of food additives and their health implications, this compound offers a viable alternative to synthetic preservatives.

In summary, 2',4',6'-Trihydroxydihydrochalcone (CAS No. 1088-08-0) is a multifaceted compound with applications spanning health, beauty, and nutrition. Its alignment with current trends such as natural wellness, clean beauty, and functional foods ensures its continued relevance in scientific and consumer discussions. As research progresses, this dihydrochalcone derivative is likely to play an even more significant role in innovative product development.